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Compound of Interest

Compound Name: GSK583

Cat. No.: B607852

Welcome to the technical support center for GSK583. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on the use
and stability of GSK583 in experimental settings. Here you will find frequently asked questions,
troubleshooting guides, and experimental protocols to help ensure the integrity and
reproducibility of your results.

GSK583 Overview

GSK583 is a potent and selective inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2), a
key signaling molecule in the NOD1 and NOD2 pathway.[1][2] It is a valuable tool for studying
the role of RIPK2 in innate immunity and inflammatory diseases. GSK583 has been shown to
block the production of inflammatory cytokines, such as TNF-a and IL-6, in response to
NOD1/2 activation.[1][3]

Chemical Properties of GSK583

Property Value Reference
Molecular Formula C20H19FN4O2S [1][2]
Molecular Weight 398.5 g/mol [1]

CAS Number 1346547-00-9 [11[2]

Frequently Asked Questions (FAQSs)

Q1: How should | store GSK583 powder?
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Al: GSK583 powder should be stored at -20°C for long-term stability, where it can be viable for
up to 4 years.[1] For shorter periods, storage at +4°C is also acceptable.

Q2: What is the recommended solvent for preparing GSK583 stock solutions?

A2: The recommended solvent for GSK583 is Dimethyl Sulfoxide (DMSO).[2][4] It is also
soluble in ethanol.[4]

Q3: What is the solubility of GSK583 in common solvents?

A3: The solubility of GSK583 is provided in the table below. Please note that sonication may be
required to achieve the maximum solubility.[4]

Maximum Maximum

Solvent Concentration Concentration Reference
(mg/mL) (mM)

DMSO 45 112.94 [4]

Ethanol 27 67.76 [4]

Q4: How should | store GSK583 stock solutions?

A4: GSK583 stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw
cycles and stored at -80°C for up to 1 year or at -20°C for up to 6 months.[5]

Q5: Can I dilute my GSK583 DMSO stock solution directly into aqueous media?

A5: To avoid precipitation, it is recommended to first perform a serial dilution of the DMSO
stock solution in DMSO to an intermediate concentration before adding it to your aqueous
buffer or cell culture medium.[4] Pre-warming the medium and the diluted compound to 37°C
can also help prevent precipitation.[4]

Troubleshooting Guide: GSK583 Degradation in
Solution
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While specific degradation pathways for GSK583 have not been extensively published, its
chemical structure, containing sulfonamide, quinoline, and indazole moieties, provides clues to
potential instabilities. This guide offers troubleshooting advice for common issues related to
GSK583 degradation.

Issue 1: Loss of GSK583 activity in experiments.

o Potential Cause: Degradation of GSK583 in the experimental solution.

e Troubleshooting Steps:

o Check Solution Age and Storage: Ensure that your GSK583 stock solution is within the
recommended storage period and has not undergone multiple freeze-thaw cycles. Prepare
fresh working solutions for each experiment.

o Evaluate pH of the Medium: GSK583 contains a sulfonamide group, which can be
susceptible to hydrolysis, particularly under acidic conditions. If your experimental medium
has a low pH, consider buffering it to a neutral pH if the experimental design allows.

o Protect from Light: The quinoline and indazole rings in GSK583 may be susceptible to
photodegradation. Protect your solutions from light by using amber vials or by wrapping
containers in aluminum foil, especially during long incubations.

o Minimize Exposure to High Temperatures: While short incubations at 37°C are standard
for cell-based assays, prolonged exposure to elevated temperatures could accelerate
degradation. If possible, minimize the duration of high-temperature incubations.

o Assess for Oxidative Stress: Although not specifically documented for GSK583, consider if
your experimental system generates reactive oxygen species, which could potentially
degrade the molecule.

Issue 2: Precipitation of GSK583 in aqueous solution.

o Potential Cause: Poor solubility or precipitation of the compound upon dilution from a DMSO
stock.

e Troubleshooting Steps:
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o Follow Recommended Dilution Procedure: As mentioned in the FAQs, avoid diluting the
high-concentration DMSO stock directly into your aqueous medium. Perform an
intermediate dilution step in DMSO.[4]

o Pre-warm Solutions: Before mixing, warm both the diluted GSK583 solution and the
agueous medium to 37°C to increase solubility and prevent precipitation.[4]

o Sonication: If precipitation occurs, gentle sonication in a water bath can help to redissolve
the compound.[4]

o Check Final Concentration: Ensure that the final concentration of GSK583 in your
experiment does not exceed its solubility limit in the aqueous medium.

o Limit DMSO Concentration: High concentrations of DMSO in the final working solution can
be toxic to cells. Aim to keep the final DMSO concentration below 0.5%.

Logical Troubleshooting Workflow

A logical workflow for troubleshooting common issues with GSK583.

Experimental Protocols

General Protocol for GSK583 Treatment in Cell Culture

This protocol provides a general guideline for treating adherent cells with GSK583.
Concentrations and incubation times should be optimized for your specific cell type and
experimental question.

e Prepare GSK583 Stock Solution:
o Dissolve GSK583 powder in sterile DMSO to a final concentration of 10 mM.
o Aliquot the stock solution into single-use volumes and store at -80°C.

e Cell Seeding:

o Seed your cells in appropriate culture vessels and allow them to adhere and reach the
desired confluency (typically 70-80%).
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e Prepare Working Solution:
o On the day of the experiment, thaw an aliquot of the 10 mM GSK583 stock solution.

o Perform a serial dilution of the stock solution in sterile DMSO to create an intermediate
stock (e.g., 1 mM).

o Further dilute the intermediate stock into pre-warmed (37°C) cell culture medium to
achieve the final desired treatment concentration. Ensure the final DMSO concentration is
consistent across all treatments and controls (typically < 0.5%).

e Cell Treatment:

o Remove the old medium from the cells and replace it with the medium containing the
desired concentration of GSK583 or vehicle control (medium with the same final
concentration of DMSO).

o Incubate the cells for the desired period (e.g., 1-24 hours) under standard cell culture
conditions (37°C, 5% CO2).

e Downstream Analysis:

o After the incubation period, proceed with your downstream analysis (e.g., collection of cell
lysates for western blotting, supernatant for cytokine analysis, or RNA extraction for
gPCR).

Signaling Pathway
NOD2-RIPK2 Signaling Pathway
GSKb583 is a selective inhibitor of RIPK2, a crucial kinase in the NOD2 signaling pathway.

Understanding this pathway is essential for interpreting the effects of GSK583 in your
experiments.
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The NOD2-RIPK2 signaling cascade and the point of inhibition by GSK583.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b607852?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/19739
https://www.astorscientific.us/products/gsk583-rip2-kinase-inhibitor-tbi4761
https://www.selleck.co.jp/datasheet/gsk583-S826101-DataSheet.pdf
https://www.targetmol.com/compound/gsk583
https://www.medchemexpress.com/GSK583.html
https://www.benchchem.com/product/b607852#gsk583-degradation-in-solution
https://www.benchchem.com/product/b607852#gsk583-degradation-in-solution
https://www.benchchem.com/product/b607852#gsk583-degradation-in-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607852?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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